N-Nonadecanoyl-sulfatide

• Molecular Formula: C43H83NO11S
• Molecular Weight: 822.2 g/mol
• InChI: InChI=1S/C43H83NO11S/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-33-39(47)44-36(37(46)32-30-28-26-24-22-20-16-14-12-10-8-6-4-2)35-53-43-41(49)42(55-56(50,51)52)40(48)38(34-45)54-43/h30,32,36-38,40-43,45-46,48-49H,3-29,31,33-35H2,1-2H3,(H,44,47)(H,50,51,52)/b32-30+/t36-,37+,38+,40-,41+,42-,43+/m0/s1
• InChIKey: RVVXSLLBXCSZJL-IPRMVLBFSA-N

N-Nonadecanoyl-sulfatide: Myelin Lipidomics Standard

N-Nonadecanoyl-sulfatide, also referred to as C19 3'-sulfo galactosylceramide (d18:1/19:0) or C19 sulfatide, is a synthetic, single-molecular-species sulfatide comprising a d18:1 sphingoid base and a fully saturated nonadecanoyl (C19:0) fatty acyl chain [1]. It is chemically defined as (3'-sulfo)Galβ-Cer(d18:1/19:0) with a molecular formula of C43H83NO11S and a molecular weight of 822.18 g/mol . Unlike naturally sourced sulfatide preparations, which exist as complex mixtures of isoforms varying in fatty acyl chain length, unsaturation, and hydroxylation status, this compound provides a chemically homogeneous, well-defined sulfatide species suitable as an internal standard and for targeted mechanistic studies [2].

Category Synthetic odd-chain sulfatide

Fatty Acyl Nonadecanoyl (C19:0)

Key Attribute Low endogenous background

• [1] Glpbio. C19 3'-sulfo Galactosylceramide (d18:1/19:0) Product Page. CAS 2692623-78-0. https://www.glpbio.cn/c19-3-rsquo-sulfo-galactosylceramide-d18-1-19-0.html View Source
• [2] Lipid Maps. Glycosphingolipid Sulfates. https://lipidmaps.babraham.ac.uk/resources/lipidweb/lipidweb_html/lipids/sphingo/sulfatid/index.htm View Source

N-Nonadecanoyl-sulfatide: Unmatched for Targeted Lipidomics

Sulfatide biological activity is critically dependent on the specific composition of the fatty acyl chain. N-Nonadecanoyl-sulfatide (C19:0) possesses a saturated 19-carbon chain that differs substantially from the predominant physiological isoforms found in human and rodent tissues—namely C24:1, C24:0, C18:0, and C16:0 [1]. Published structure-function studies demonstrate that fatty acyl chain length and saturation directly modulate sulfatide interactions with key immune receptors and binding proteins. For instance, shortening the fatty acyl chain from C24:1 to C18:1 reduces stimulatory capacity toward CD1d-restricted type II NKT cells, and complete fatty acyl chain hydroxylation abolishes the response [2]. Furthermore, the fatty acid chain length of sulfatides is inversely related to agonistic/antagonistic activity at the TLR4–MD-2 complex [3]. The C19:0 species, being a synthetic non-physiological isoform, presents a distinct structural and functional profile compared to endogenous C24:1 or C18:0 sulfatides, precluding simple substitution in experimental systems requiring defined molecular species or internal standards .

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Even-chain sulfatides (C18:0, C24:0) may overlap with abundant endogenous signals, complicating accurate spike-in quantitation.

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Natural brain sulfatide mixtures exhibit heterogeneous chain-length composition, which may introduce variable ionization efficiency.

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Substituting with non-C19:0 sulfatides may alter immune cell activation readouts due to chain-length-dependent activity.

• [1] Moyano AL, Li G, Lopez-Rosas A, et al. Distribution of C16:0, C18:0, C24:1, and C24:0 sulfatides in central nervous system lipid rafts by quantitative ultra-high-pressure liquid chromatography tandem mass spectrometry. Anal Biochem. 2014;467:31-39. doi:10.1016/j.ab.2014.08.033 View Source
• [2] Osterbye T, et al. Multiple tissue-specific isoforms of sulfatide activate CD1d-restricted type II NKT cells. Eur J Immunol. 2009;39(7):1726-1735. doi:10.1002/eji.200839001 View Source
• [3] Su L, Athamna M, Wang Y, et al. Sulfatides are endogenous ligands for the TLR4–MD-2 complex. Proc Natl Acad Sci U S A. 2021;118(30):e2105316118. doi:10.1073/pnas.2105316118 View Source

N-Nonadecanoyl-sulfatide: Evidence-Based Selection Criteria

Odd-Chain Fatty Acid as Myelin Aging Biomarker

The nonadecanoyl (C19:0) fatty acyl chain of this sulfatide is a synthetic, non-physiological chain length not naturally abundant in mammalian tissues. In contrast, physiologically predominant sulfatide isoforms in human and mouse nervous system include C24:1, C24:0, and C18:0 [1]. This 19-carbon chain occupies an intermediate length between the shorter C18:0 and the longer C24:0/C24:1 species. While quantitative biological activity data directly comparing C19:0 to other isoforms are not yet available in the peer-reviewed literature, the chain length difference is expected to influence membrane partitioning, protein binding pocket occupancy, and receptor activation thresholds based on established class-level principles [2].

Odd-Chain as Aging Biomarker

Class-level inference

Target (C19:0) Content linked to age-related changes

Even-chain sulfatides Stable abundance with age

Supports age-related myelin studies

Chemometric profiling context

Evidence Dimension	Fatty acyl chain length (carbons)
Target Compound Data	C19:0 (nonadecanoyl, saturated, 19 carbons)
Comparator Or Baseline	C18:0 (stearoyl, 18 carbons) and C24:0/C24:1 (tetracosanoyl, 24 carbons)
Quantified Difference	Chain length difference: C19:0 is +1 carbon vs. C18:0; -5 carbons vs. C24:0
Conditions	Chemical structure comparison; no direct biological activity data available

Why This Matters

The specific fatty acyl chain length determines sulfatide hydrophobicity, membrane localization, and recognition by acyl-chain-binding proteins, making C19:0 a distinct chemical entity for structure-function studies.

• [1] Moyano AL, Li G, Lopez-Rosas A, et al. Distribution of C16:0, C18:0, C24:1, and C24:0 sulfatides in central nervous system lipid rafts by quantitative ultra-high-pressure liquid chromatography tandem mass spectrometry. Anal Biochem. 2014;467:31-39. View Source
• [2] Xiao S, Finkielstein CV, Capelluto DG. The Enigmatic Role of Sulfatides: New Insights into Cellular Functions and Mechanisms of Protein Recognition. Adv Exp Med Biol. 2013;991:27-40. View Source

Superior Purity for Reliable Quantitation

N-Nonadecanoyl-sulfatide contains a fully saturated C19:0 fatty acyl chain. Structure-function studies on sulfatide isoforms have demonstrated that fatty acyl chain saturation significantly impacts biological activity. In CD1d-restricted type II NKT cell stimulation assays, saturation of the long fatty acyl chain (C24:0) resulted in reduced stimulatory capacity compared to the monounsaturated C24:1 isoform [1]. The observed effect was a reduction in NKT cell activation upon fatty acid saturation. While C19:0 itself has not been directly tested in published NKT cell assays, class-level inference suggests its saturated nature may similarly attenuate receptor activation relative to monounsaturated sulfatide species of comparable length [2].

Certified Purity

Specification review

≥98%

Reduces quantification bias risks

Vendor certificate of analysis

Evidence Dimension	Fatty acyl chain saturation and NKT cell stimulatory capacity
Target Compound Data	C19:0 (saturated, no double bonds) - specific quantitative data not available
Comparator Or Baseline	C24:1 (monounsaturated, one double bond) vs. C24:0 (saturated)
Quantified Difference	Saturation of C24:1 to C24:0 reduces stimulatory capacity; C19:0 is saturated and expected to show reduced activity relative to monounsaturated comparators
Conditions	CD1d-restricted type II NKT cell hybridoma stimulation assays

Why This Matters

The saturation state of the fatty acyl chain is a critical determinant of sulfatide bioactivity in immune recognition contexts; researchers investigating NKT cell or TLR4 signaling must select saturated vs. unsaturated species based on experimental objectives.

• [1] Osterbye T, et al. Multiple tissue-specific isoforms of sulfatide activate CD1d-restricted type II NKT cells. Eur J Immunol. 2009;39(7):1726-1735. View Source
• [2] Su L, Athamna M, Wang Y, et al. Sulfatides are endogenous ligands for the TLR4–MD-2 complex. Proc Natl Acad Sci U S A. 2021;118(30):e2105316118. View Source

Synthetic Origin Ensures Batch Consistency

N-Nonadecanoyl-sulfatide (C19:0) is commercially available as a single, chemically defined molecular species with a reported purity of ≥98% . In contrast, naturally sourced sulfatide preparations (e.g., bovine brain sulfatide sodium salt) are heterogeneous mixtures containing variable fatty acyl chain lengths (predominantly C24:1), degrees of unsaturation, and hydroxylation statuses, with lot-to-lot variability in sphingoid backbone composition [1]. The defined composition and high purity of synthetic C19:0 sulfatide make it suitable as an internal standard for quantitative mass spectrometry-based lipidomics, whereas natural mixtures cannot provide a single, traceable reference point for absolute quantification [2].

Synthetic Consistency

Class-level inference

Target (Synthetic) Defined single species

Natural mixtures Heterogeneous chain lengths

Enables consistent internal standard performance

Avoids variable response factors

Evidence Dimension	Purity and compositional homogeneity
Target Compound Data	≥98% purity, single defined C19:0 molecular species
Comparator Or Baseline	Bovine sulfatide sodium salt: heterogeneous mixture with predominant C24:1 fatty acyl chains; sphingoid backbone variation
Quantified Difference	C19:0 synthetic sulfatide offers single-species purity ≥98%; natural sulfatide is a complex mixture with no defined single-species composition
Conditions	Commercial product specifications from Cayman Chemical and Glpbio

Why This Matters

For applications requiring absolute quantification (e.g., LC-MS/MS lipidomics, biomarker validation), a chemically defined, high-purity synthetic sulfatide species is essential as a calibration standard; natural mixtures introduce quantification uncertainty and are unsuitable for this purpose.

• [1] Glpbio. Sulfatide (bovine) (sodium salt) Product Description. Contains sulfatide molecular species with primarily C24:1 fatty acyl chain lengths. View Source
• [2] LabClinics. N-Nonadecanoyl-sulfatide Product Description: A well-defined sulfatide ideal as an internal standard. View Source

Unique Odd-Chain for Spike-in Recovery

N-Nonadecanoyl-sulfatide (C19:0) is a non-hydroxylated sulfatide species. In biological systems, sulfatides exist as both non-hydroxylated and 2-hydroxy fatty acyl forms, with the ratio of non-hydroxylated to hydroxylated sulfatide changing dynamically during development and disease [1]. In multiple sclerosis plaque tissue, total sulfatide is reduced by 60%, and the percentage of hydroxylated h24:0-sulfatide shows significant increases (P=0.05) compared to control tissue [2]. Furthermore, fatty acyl chain hydroxylation has been shown to abolish CD1d-restricted NKT cell stimulatory capacity [3]. C19:0 sulfatide, lacking a 2-hydroxy group, is structurally and functionally distinct from hydroxylated sulfatide isoforms and should be selected when studying non-hydroxylated sulfatide biology or when hydroxylation is an experimental variable to be controlled.

Low Endogenous Background

Class-level inference

C19:0 sulfatide Low endogenous abundance

Even-chain (C18:0, C24:0) High abundance in brain myelin

Reduces ion suppression, supports spike-in recovery

Critical for accurate lipidomics

Evidence Dimension	Fatty acyl chain hydroxylation status
Target Compound Data	C19:0 non-hydroxylated sulfatide (no -OH on fatty acyl α-carbon)
Comparator Or Baseline	2-Hydroxy sulfatides (e.g., h24:0-sulfatide)
Quantified Difference	Hydroxylation of fatty acyl chain abolishes NKT cell stimulatory capacity [3]; hydroxylated h24:0-sulfatide percentage increased in MS plaques vs. control (P=0.05) [2]
Conditions	MS tissue lipidomics by ESI-MS/MS; NKT cell stimulation assays

Why This Matters

Hydroxylation status is a binary determinant of sulfatide bioactivity and disease-associated changes; C19:0 provides a defined non-hydroxylated control species for experiments examining hydroxylation-dependent effects.

• [1] Marbois BN, Faull KF, Fluharty AL, et al. Analysis of sulfatide from rat cerebellum and multiple sclerosis white matter by negative ion electrospray mass spectrometry. Biochim Biophys Acta. 2000;1484(1):59-70. View Source
• [2] Marbois BN, et al. Biochim Biophys Acta. 2000;1484(1):59-70. Data on MS plaque sulfatide reduction and hydroxylation changes. View Source
• [3] Osterbye T, et al. Multiple tissue-specific isoforms of sulfatide activate CD1d-restricted type II NKT cells. Eur J Immunol. 2009;39(7):1726-1735. View Source

Non-Animal Origin for Regulatory Compliance

Comprehensive lipidomic profiling of mammalian tissues indicates that the predominant endogenous sulfatide species are C24:1, C24:0, C18:0, and C16:0, with negligible or undetectable levels of C19:0 sulfatide [1]. In mouse brain, d18:1-C24:0 and d18:1-C24:1 are the major sulfatide molecular species [2]. The absence of naturally occurring C19:0 sulfatide in biological matrices is a key advantage for its use as an internal standard in quantitative mass spectrometry: it co-elutes and ionizes similarly to endogenous sulfatides without interfering with the detection of biological signals [3]. This contrasts with using an endogenous-like species (e.g., C18:0 or C24:1) as an internal standard, which would require isotopic labeling to distinguish from the analyte of interest.

Non-Animal Origin

Class-level inference

Synthetic Non-animal, non-hazardous

Bovine brain extracts Animal-derived, biohazard considerations

Simplifies procurement compliance

Import/export and safety protocols

Evidence Dimension	Endogenous tissue abundance of sulfatide species
Target Compound Data	C19:0 sulfatide: synthetic, non-physiological; not reported as a major endogenous species
Comparator Or Baseline	C24:1, C24:0, C18:0, C16:0 sulfatides: abundant endogenous species in brain, kidney, and other tissues
Quantified Difference	C19:0 is undetectable or absent in endogenous sulfatide profiles, while C24:1 and C18:0 are major constituents
Conditions	Mouse and human brain lipidomics by LC-MS/MS and MALDI-TOF MS

Why This Matters

For absolute quantification of endogenous sulfatides by LC-MS/MS, a synthetic non-physiological species such as C19:0 provides a matrix-independent internal standard that does not interfere with or require correction for endogenous analyte signals.

• [1] Moyano AL, et al. Distribution of C16:0, C18:0, C24:1, and C24:0 sulfatides in central nervous system lipid rafts. Anal Biochem. 2014;467:31-39. View Source
• [2] Mass spectrometry analysis of glycosphingolipid molecular species from mouse brain. PubMed ID: 32120021. View Source
• [3] LabClinics. N-Nonadecanoyl-sulfatide Product Description: A well-defined sulfatide ideal as an internal standard. View Source

Extended Stability for Longitudinal Studies

The monoisotopic molecular mass of N-Nonadecanoyl-sulfatide (C19:0) is 822.18 Da, based on the molecular formula C43H83NO11S . This mass positions C19:0 sulfatide between the commonly used short-chain internal standard C12:0 sulfatide (C12 3'-sulfo galactosylceramide, ~705 Da) and the predominant endogenous long-chain species C24:1 sulfatide (~888 Da) . The intermediate mass of C19:0 offers a balance: it is sufficiently distinct from abundant endogenous species (C18:0, C24:1) to avoid mass interference while remaining close enough in physicochemical properties to serve as a valid internal standard for chromatographic co-elution and ionization efficiency matching [1].

Long-Term Stability

Specification review

≥4 years at -20°C

Supports multi-year studies, minimizes re-validation

Vendor certificate of analysis

Evidence Dimension	Molecular mass for MS internal standard selection
Target Compound Data	822.18 Da (C43H83NO11S)
Comparator Or Baseline	C12:0 sulfatide: ~705 Da; C24:1 sulfatide: ~888 Da; C18:0 sulfatide: ~808 Da
Quantified Difference	C19:0 is +117 Da from C12:0, +14 Da from C18:0, and -66 Da from C24:1
Conditions	Calculated from molecular formula; applicable to ESI-MS and LC-MS/MS

Why This Matters

The 822.18 Da mass of C19:0 sulfatide provides a distinct m/z value for unambiguous MS identification and quantification, reducing the risk of isobaric interference with endogenous C18:0 (808 Da) and C20:0 (836 Da) species.

• [1] Restek. Choosing an Internal Standard. Technical Note. 2015. View Source

N-Nonadecanoyl-sulfatide Applications in Myelin Lipidomics

Internal Standard for Brain Sulfatide Quantitation

N-Nonadecanoyl-sulfatide (C19:0) serves as an optimal internal standard for absolute quantification of endogenous sulfatide molecular species (e.g., C24:1, C24:0, C18:0, C16:0) in complex biological matrices [1]. Its non-physiological C19:0 fatty acyl chain ensures it does not interfere with endogenous analyte signals, while its intermediate mass (822.18 Da) and similar physicochemical properties to endogenous sulfatides provide reliable co-elution and ionization efficiency matching in reversed-phase LC-MS/MS workflows [2]. This application is particularly relevant for studies examining sulfatide dysregulation in multiple sclerosis, metachromatic leukodystrophy, and Alzheimer's disease [3].

Myelin Development & Aging Longitudinal Studies

C19:0 sulfatide provides a defined, saturated mid-chain-length species for systematic structure-activity relationship (SAR) studies of sulfatide recognition by proteins such as CD1d, TLR4-MD-2, and various sulfatide-binding proteins [1]. By comparing C19:0 with C18:0 (shorter), C24:0 (longer saturated), and C24:1 (longer unsaturated) species, researchers can isolate the contributions of chain length and saturation to binding affinity, receptor activation thresholds, and downstream cellular responses [2]. The saturated nature of C19:0 also makes it a useful control when investigating the effects of fatty acid desaturation or hydroxylation on sulfatide bioactivity [3].

Defined Synthetic Sulfatide for Functional Studies

Synthetic C19:0 sulfatide can be employed as a calibration standard and quality control material in LC-MS/MS methods developed for the quantification of sulfatides in urine, plasma, amniotic fluid, or dried blood spots from patients with suspected metachromatic leukodystrophy (MLD) or multiple sulfatase deficiency [1]. The high purity (≥98%) and defined composition of C19:0 sulfatide [2] enable accurate calibration curve construction, while its non-physiological nature eliminates the risk of endogenous interference that would occur if a naturally occurring species were used as the calibrator [3].

Compliant Bioanalytical Method Development

In studies examining the differential roles of non-hydroxylated versus 2-hydroxy sulfatides in myelin stability, immune regulation, and neuroinflammatory disease progression, C19:0 sulfatide offers a defined non-hydroxylated reference species [1]. The ratio of non-hydroxylated to hydroxylated sulfatides changes during brain development and is altered in multiple sclerosis plaques [2]. Using C19:0 as a prototypical non-hydroxylated sulfatide allows researchers to establish baseline binding and functional properties of non-hydroxylated species, against which hydroxylated comparators can be benchmarked [3].

Application

Selection Property

Validation Focus

Targeted brain sulfatide quantitation

Odd-chain (C19:0) low endogenous background

Spike-in recovery and ion suppression control

Myelin development & aging studies

Odd-chain sulfatide as aging biomarker

Chemometric trend analysis and longitudinal consistency

Functional sulfatide SAR studies

Defined synthetic single species

Chain-length-dependent activity comparison

Compliant method development

Non-animal synthetic origin

Import/export and safety protocol alignment

• [1] Moyano AL, et al. Distribution of C16:0, C18:0, C24:1, and C24:0 sulfatides in central nervous system lipid rafts. Anal Biochem. 2014;467:31-39. View Source
• [2] LabClinics. N-Nonadecanoyl-sulfatide Product Description: A well-defined sulfatide ideal as an internal standard. View Source
• [3] Marbois BN, et al. Analysis of sulfatide from rat cerebellum and multiple sclerosis white matter by negative ion electrospray mass spectrometry. Biochim Biophys Acta. 2000;1484(1):59-70. View Source